1-Propanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-(1H-imidazol-1-yl)-

Specification

• CAS No.: 107659-23-4
• Molecular Formula: C18H13Cl3N2O2
• Molecular Weight: 395.7 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-imidazol-1-ylpropan-1-one
• Standard InChI: InChI=1S/C18H13Cl3N2O2/c19-13-3-1-12(2-4-13)18(25,10-23-8-7-22-11-23)17(24)15-6-5-14(20)9-16(15)21/h1-9,11,25H,10H2
• Standard InChI Key: CJQKTFJEKWXTLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN2C=CN=C2)(C(=O)C3=C(C=C(C=C3)Cl)Cl)O)Cl

Introduction

Structural Analysis and Nomenclature

The systematic name 1-propanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-(1H-imidazol-1-yl)- delineates its molecular architecture. The propanone core (C3H6O) is functionalized at three positions:

• Position 1: A 2,4-dichlorophenyl group, introducing electron-withdrawing chlorine atoms at the ortho and para positions of the benzene ring.

• Position 2: A hydroxyl (-OH) group and a 4-chlorophenyl substituent, creating a stereogenic center.

• Position 3: A 1H-imidazol-1-yl moiety, a five-membered aromatic ring containing two nitrogen atoms.

The imidazole ring contributes basicity (pKa ~6.95) and hydrogen-bonding capacity, while the chlorinated phenyl groups enhance lipophilicity and potential protein-binding interactions.

Synthetic Pathways and Methodological Considerations

Retrosynthetic Analysis

The molecule can be dissected into three key fragments:

• The 2,4-dichlorophenyl-propanone segment.

• The 4-chlorophenyl-hydroxy component.

• The imidazole ring.

A plausible synthetic route involves:

• Friedel-Crafts acylation: Introducing the 2,4-dichlorophenyl group to propanone via aluminum chloride catalysis.

• Hydroxylation and chlorophenyl addition: Oxidative methods or nucleophilic substitution to install the hydroxyl and 4-chlorophenyl groups.

• Imidazole incorporation: Mitsunobu or Ullmann coupling to attach the imidazole ring.

Physicochemical Properties

Predicted Properties

• Molecular weight: Estimated at 395.67 g/mol (C18H14Cl3N2O2).

• Solubility: Moderate lipophilicity due to chlorinated aryl groups; likely soluble in polar aprotic solvents (e.g., DMSO, acetonitrile).

• Melting/Boiling Points: Comparable to structurally related imidazole derivatives (e.g., imidazole: mp 88–91°C, bp 256°C).

Spectral Characteristics

• IR Spectroscopy: Stretching vibrations for -OH (~3200 cm⁻¹), C=O (~1700 cm⁻¹), and C-Cl (~750 cm⁻¹).

• NMR:

  • ¹H NMR: Aromatic protons (δ 7.0–7.8 ppm), imidazole protons (δ 7.2–7.5 ppm), and hydroxyl proton (δ 5.0–5.5 ppm).

  • ¹³C NMR: Carbonyl carbon (δ ~205 ppm), aromatic carbons (δ 120–140 ppm), imidazole carbons (δ 120–135 ppm).

Applications and Future Directions

Therapeutic Applications

• Oncology: IDO inhibitors are investigated for reversing tumor-mediated immune tolerance.

• Antimicrobials: Imidazole derivatives display activity against fungi and protozoa.

Research Gaps

• Synthetic optimization: Developing catalytic asymmetric methods for the stereogenic center.

• In vivo studies: Pharmacokinetic profiling and toxicity assessments.